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Compound of Interest

Compound Name: SuU5208

Cat. No.: B2856542

For researchers, scientists, and drug development professionals, this document provides a
comprehensive technical overview of SU5208, a potent inhibitor of Vascular Endothelial Growth
Factor Receptor-2 (VEGFR2). This guide details its chemical structure, physicochemical
properties, mechanism of action, and relevant experimental protocols, presenting quantitative
data in accessible formats and visualizing complex biological pathways and workflows.

Chemical Identity and Properties

SU5208, with the IUPAC name 3-[(thiophen-2-yl)methylene]-1,3-dihydro-2H-indol-2-one, is a
synthetic small molecule belonging to the oxindole family of compounds. It is recognized for its
targeted inhibition of VEGFR2, a key regulator of angiogenesis.

Table 1: Chemical Identifiers of SU5208
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Identifier Value
3-[(thiophen-2-yl)methylene]-1,3-dihydro-2H-
IUPAC Name [thiop ¥ yiene] Y
indol-2-one
3-[(Thien-2-yl)methylene]-2-indolinone,
Synonyms ) )
thienylmethylene oxindole
CAS Number 62540-08-3[1][2][3][4]

Molecular Formula

C13HsNOS[2][4]

SMILES O=C1Nc2ccccc2/C1l=C/clcccsl|2][4]
INChl=1S/C13HINOS/c15-13-11(8-9-4-3-7-16-
InChl 9)10-5-1-2-6-12(10)14-13/h1-8H,(H,14,15)/b11-

8-[4]

Table 2: Physicochemical Properties of SU5208

Property Value

Molecular Weight 227.28 g/mol [2][3][4]

Appearance Yellow to orange solid powder

Melting Point Not explicitly available in cited literature

Solubility DMSO: ~45-100 mg/mL][3] Ethanol: ~2 mg/mL
Water: Insoluble

LogP 3.378

Purity >98%

Mechanism of Action and Signaling Pathways

SU5208 functions as a potent and selective inhibitor of VEGFR2, a receptor tyrosine kinase

(RTK).[1][5] It exerts its inhibitory effect by competing with ATP for binding to the catalytic

domain of the VEGFR2 kinase. This prevents the autophosphorylation of the receptor upon
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binding of its ligand, Vascular Endothelial Growth Factor (VEGF), thereby blocking the initiation
of downstream signaling cascades.

The inhibition of VEGFR2 by SU5208 disrupts a multitude of signaling pathways crucial for
endothelial cell proliferation, migration, survival, and vascular permeability, all of which are
hallmarks of angiogenesis.
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Preparation

Coat 96-well plate with Prepare endothelial cell suspension
Basement Membrane Extract (e.g., Matrigel) (e.g., HUVECS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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